![molecular formula C25H30N4O4S B2354725 4-((1-(2-((2,4-dimethylphenyl)amino)-2-oxoethyl)-2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)methyl)-N-methylcyclohexanecarboxamide CAS No. 941919-94-4](/img/structure/B2354725.png)
4-((1-(2-((2,4-dimethylphenyl)amino)-2-oxoethyl)-2,4-dioxo-1,2-dihydrothieno[3,2-d]pyrimidin-3(4H)-yl)methyl)-N-methylcyclohexanecarboxamide
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Overview
Description
The compound is a complex organic molecule with multiple functional groups. It contains a thieno[3,2-d]pyrimidin-4-one core, which is a heterocyclic compound containing a thiophene and a pyrimidinone . The molecule also contains a 2,4-dimethylphenyl group, a cyclohexanecarboxamide group, and a methyl group .
Synthesis Analysis
The synthesis of similar compounds has been described in the literature . The process typically involves the reaction of appropriate amines with 4-chloro-7H-pyrrolo[2,3-d]pyrimidine in the presence of a catalytic amount of conc HCl . The mixtures are refluxed for a certain period, allowed to reach room temperature, and then water is added to precipitate out the products .Molecular Structure Analysis
The molecular structure of this compound is complex due to the presence of multiple functional groups. The thieno[3,2-d]pyrimidin-4-one core is a heterocyclic structure that contains a thiophene and a pyrimidinone . The 2,4-dimethylphenyl group is an aromatic ring with two methyl substituents . The cyclohexanecarboxamide group is a cyclic structure with a carboxamide functional group .Chemical Reactions Analysis
The chemical reactions involving this compound could be complex due to the presence of multiple reactive sites. The thieno[3,2-d]pyrimidin-4-one core, the 2,4-dimethylphenyl group, and the cyclohexanecarboxamide group could all potentially participate in chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its molecular structure. The presence of multiple functional groups could influence its solubility, stability, and reactivity .Properties
IUPAC Name |
4-[[1-[2-(2,4-dimethylanilino)-2-oxoethyl]-2,4-dioxothieno[3,2-d]pyrimidin-3-yl]methyl]-N-methylcyclohexane-1-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H30N4O4S/c1-15-4-9-19(16(2)12-15)27-21(30)14-28-20-10-11-34-22(20)24(32)29(25(28)33)13-17-5-7-18(8-6-17)23(31)26-3/h4,9-12,17-18H,5-8,13-14H2,1-3H3,(H,26,31)(H,27,30) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKSRROZINUTVRZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)CN2C3=C(C(=O)N(C2=O)CC4CCC(CC4)C(=O)NC)SC=C3)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H30N4O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
482.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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